Cas no 2891511-51-4 (1H-pyrrolo[2,3-d]pyridazin-2,3,7-d3-4-ol)

• Product Name: 1H-pyrrolo[2,3-d]pyridazin-2,3,7-d3-4-ol
• CAS No: 2891511-51-4
• MF: C₆H₅N₃O
• MW: 138.141885519028
• CID: 6827923
• PubChem ID: 172407005
• Update Time: 2025-02-15

1H-pyrrolo[2,3-d]pyridazin-2,3,7-d3-4-ol Chemical and Physical Properties

Names and Identifiers

• 2891511-51-4
• CS-26209
• 1H-pyrrolo[2,3-d]pyridazin-2,3,7-d3-4-ol

• Inchi： 1S/C6H5N3O/c10-6-4-1-2-7-5(4)3-8-9-6/h1-3,7H,(H,9,10)/i1D,2D,3D
• InChI Key： NUNJYIYITJAZSA-CBYSEHNBSA-N
• SMILES： O=C1C2C([2H])=C([2H])NC=2C([2H])=NN1

Computed Properties

• Exact Mass: 138.062092029Da
• Monoisotopic Mass: 138.062092029Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.3Ų